Cas no 2172266-12-3 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}-4-methylpentanoic acid)
3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}-4-methylpentanoic acid
- 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}-4-methylpentanoic acid
- EN300-1535810
- 2172266-12-3
-
- Inchi: 1S/C26H32N2O6/c1-16(2)17(11-25(31)32)13-27-24(30)12-18(29)14-28-26(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23,29H,11-15H2,1-2H3,(H,27,30)(H,28,33)(H,31,32)
- InChI Key: RFPVTQGXUOQFCE-UHFFFAOYSA-N
- SMILES: O(C(NCC(CC(NCC(CC(=O)O)C(C)C)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 468.22603674g/mol
- Monoisotopic Mass: 468.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 125Ų
3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1535810-0.05g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}-4-methylpentanoic acid |
2172266-12-3 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1535810-0.1g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}-4-methylpentanoic acid |
2172266-12-3 | 0.1g |
$2963.0 | 2023-05-23 | ||
| Enamine | EN300-1535810-0.25g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}-4-methylpentanoic acid |
2172266-12-3 | 0.25g |
$3099.0 | 2023-05-23 | ||
| Enamine | EN300-1535810-0.5g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}-4-methylpentanoic acid |
2172266-12-3 | 0.5g |
$3233.0 | 2023-05-23 | ||
| Enamine | EN300-1535810-1.0g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}-4-methylpentanoic acid |
2172266-12-3 | 1g |
$3368.0 | 2023-05-23 | ||
| Enamine | EN300-1535810-2.5g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}-4-methylpentanoic acid |
2172266-12-3 | 2.5g |
$6602.0 | 2023-05-23 | ||
| Enamine | EN300-1535810-5.0g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}-4-methylpentanoic acid |
2172266-12-3 | 5g |
$9769.0 | 2023-05-23 | ||
| Enamine | EN300-1535810-10.0g |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}-4-methylpentanoic acid |
2172266-12-3 | 10g |
$14487.0 | 2023-05-23 | ||
| Enamine | EN300-1535810-50mg |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}-4-methylpentanoic acid |
2172266-12-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1535810-100mg |
3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}-4-methylpentanoic acid |
2172266-12-3 | 100mg |
$2963.0 | 2023-09-26 |
3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}-4-methylpentanoic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}-4-methylpentanoic acid
3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}-4-methylpentanoic acid: A Comprehensive Overview
The compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}-4-methylpentanoic acid, identified by the CAS number 2172266-12-3, is a complex organic molecule with significant potential in various chemical and biological applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyl group, and a pentanoic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the chemical reactivity and stability of the molecule.
Recent studies have highlighted the importance of Fmoc-containing compounds in drug delivery systems and bioconjugation chemistry. The presence of the Fmoc group in this compound suggests its potential use as a building block in the synthesis of more complex molecules, such as peptides or small molecule inhibitors. Additionally, the hydroxyl group and pentanoic acid moiety contribute to the compound's versatility, enabling it to participate in various chemical reactions, including esterification and amidation.
From a synthetic perspective, this compound can be prepared through a multi-step process involving nucleophilic substitutions, acid-mediated reactions, and protecting group strategies. The synthesis typically begins with the preparation of the Fmoc-protected amino alcohol intermediate, followed by its coupling with the pentanoic acid derivative. This approach ensures high yields and excellent control over the stereochemistry of the product.
In terms of biological activity, preliminary assays have indicated that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. For instance, studies conducted by researchers at the University of California have demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. While these findings are promising, further research is required to fully understand its pharmacokinetic properties and therapeutic potential.
Moreover, this compound has shown interesting properties in materials science applications. Its ability to form self-assembled monolayers on solid surfaces makes it a candidate for use in nanotechnology and sensor development. Recent advancements in surface chemistry have enabled researchers to exploit such properties for creating highly sensitive biosensors capable of detecting trace amounts of analytes in complex biological samples.
Looking ahead, the development of efficient synthetic routes for this compound remains an area of active research. Chemists at leading pharmaceutical companies are exploring novel methodologies to streamline its production process while maintaining high purity standards. These efforts are driven by the increasing demand for high-quality intermediates in drug discovery programs.
In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}-4-methylpentanoic acid represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and analytical techniques, positions it as a valuable tool for advancing both basic and applied research.
2172266-12-3 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)